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Compound of Interest

Compound Name: AF568 alkyne, 5-isomer

cat. No.: B15498014

An In-Depth Technical Guide to the 5-Isomer of AF568 Alkyne for Researchers and Drug
Development Professionals

Introduction

The 5-isomer of AF568 alkyne is a fluorescent probe that belongs to the Alexa Fluor family of
dyes, known for their exceptional brightness and photostability.[1][2] This technical guide
provides a comprehensive overview of the 5-isomer of AF568 alkyne, including its
physicochemical properties, detailed experimental protocols for its application in bioorthogonal
chemistry, and its utility in advanced imaging techniques. This document is intended for
researchers, scientists, and professionals in the field of drug development who are looking to
leverage the capabilities of this versatile fluorophore in their work.

Core Properties of AF568 Alkyne (5-Isomer)

AF568 alkyne is a valuable tool for fluorescently labeling biomolecules due to its excellent
photochemical stability and bright fluorescence.[2][3] It is water-soluble and its fluorescence is
insensitive to pH changes between 4 and 10.[2][3] These properties make it suitable for a wide
range of biological applications under mild reaction conditions.[2]

Physicochemical and Spectroscopic Data

The quantitative data for the 5-isomer of AF568 alkyne are summarized in the tables below for
easy reference and comparison.
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Property Value Reference
Molecular Weight 807.97 g/mol [1112]
Appearance Violet powder [1][2]
- Good in water, DMF, and
Solubility [11[3]
DMSO
) >95% (determined by *H NMR
Purity [1][2]
and HPLC-MS)
Store at -20°C in the dark,
N desiccated. Can be
Storage Conditions [4115]
transported at room
temperature for up to 3 weeks.
Spectroscopic Property Value Reference
Excitation Maximum (Aex) 572 nm [11[3]
Emission Maximum (Aem) 598 nm [1][3]

Molar Extinction Coefficient (g)

94,238 cm™tM—1

[1]

Fluorescence Quantum Yield

(®)

0.912

[1]

Bioorthogonal Labeling with AF568 Alkyne (5-
Isomer) via Click Chemistry

AF568 alkyne (5-isomer) is primarily utilized in copper(l)-catalyzed azide-alkyne cycloaddition

(CuAAC), a cornerstone of click chemistry. This reaction enables the specific and efficient

covalent labeling of azide-modified biomolecules with the AF568 fluorophore. The alkyne group

on the dye reacts with an azide group on a target molecule to form a stable triazole linkage.
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General Principle of Bioorthogonal Labeling

Cellular Environment

Metabolic or

4\ Chemical Incorporation CuAAC Click Reaction
Target BI' molegule ) of Azide =i Azide-Modified Biomolecule | (Copper(l) Catalyst) ‘/ .
(e.g., protein/ nucleic acid) | \ ) 'Uluorescently Labeled Biomolecule
>

AF568 Alkyne
(5-isomer)
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Protein Labeling Workflow

Prepare Stock Solutions
(AF568 Alkyne, CuSO4, THPTA, Ascorbate)

'

Combine Azide-Protein,
Buffer, and AF568 Alkyne

'

Add Premixed
CuSO4/THPTA

Add Sodium Ascorbate
to Initiate Reaction

:

Incubate 1-2 hours
at Room Temperature
(Protect from Light)

:

Purify Labeled Protein
(Desalting Column or Dialysis)
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Cell Labeling for Microscopy

Fix Cells
(e.g., 4% PFA)

Permeabilize Cells
(e.g., 0.1% Triton X-100)

i

Prepare Click Reaction Cocktail
(AF568 Alkyne, Catalyst)

Incubate with Cocktail
(30-60 min, RT, Dark)

Wash Cells

Mount Coverslip
(with DAPI, optional)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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